2-(Tert-butylamino)ethyl 2-methylprop-2-enoate;2-methylpropyl 2-methylprop-2-enoate

• CAS No.: 40008-96-6
• Molecular Formula: C18H33NO4
• Molecular Weight: 327.5 g/mol
• IUPAC Name: 2-(tert-butylamino)ethyl 2-methylprop-2-enoate;2-methylpropyl 2-methylprop-2-enoate
• InChI: InChI=1S/C10H19NO2.C8H14O2/c1-8(2)9(12)13-7-6-11-10(3,4)5;1-6(2)5-10-8(9)7(3)4/h11H,1,6-7H2,2-5H3;6H,3,5H2,1-2,4H3
• InChI Key: JNFDPVLRTYKFTK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC(=O)C(=C)C.CC(=C)C(=O)OCCNC(C)(C)C

Description

2-(Tert-butylamino)ethyl 2-methylprop-2-enoate and 2-methylpropyl 2-methylprop-2-enoate are organic compounds with significant applications in various fields. These compounds are known for their unique chemical properties and are used in the synthesis of various polymers and other chemical products.

Preparation Methods

Synthetic Routes and Reaction Conditions

2-(Tert-butylamino)ethyl 2-methylprop-2-enoate can be synthesized through the reaction of tert-butylamine with 2-methylprop-2-enoic acid. The reaction typically involves the use of a catalyst and is carried out under controlled temperature and pressure conditions . The product is then purified through distillation or recrystallization.

Industrial Production Methods

Industrial production of 2-(Tert-butylamino)ethyl 2-methylprop-2-enoate involves large-scale synthesis using similar reaction conditions as in the laboratory. The process is optimized for higher yield and purity, often involving continuous flow reactors and advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions

2-(Tert-butylamino)ethyl 2-methylprop-2-enoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines and alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the tert-butylamino group is replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like halides and amines. The reactions are typically carried out under controlled temperature and pressure conditions to ensure high yield and selectivity .

Major Products Formed

The major products formed from these reactions include various substituted amines, alcohols, and oxides, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-(Tert-butylamino)ethyl 2-methylprop-2-enoate has several scientific research applications, including:

Chemistry: Used as a monomer in the synthesis of polymers and copolymers through emulsion polymerization.

Biology: Studied for its potential use in drug delivery systems due to its ability to form stable complexes with various drugs.

Medicine: Investigated for its potential use in the development of new pharmaceuticals, particularly in the treatment of bacterial infections.

Industry: Used as a stabilizer in the production of various chemical products, including coatings, adhesives, and sealants.

Mechanism of Action

The mechanism of action of 2-(Tert-butylamino)ethyl 2-methylprop-2-enoate involves its interaction with various molecular targets. For example, in biological systems, it can displace calcium and magnesium ions from the outer membrane of bacteria, leading to membrane disruption and bacterial cell death . The compound’s ability to form stable complexes with other molecules also plays a crucial role in its mechanism of action .

Comparison with Similar Compounds

Similar Compounds

2-(Tert-butylamino)ethanol: Similar in structure but lacks the ester group, making it less reactive in certain chemical reactions.

2-Methylpropyl 2-methylprop-2-enoate: Similar in structure but lacks the tert-butylamino group, affecting its chemical properties and reactivity.

Uniqueness

2-(Tert-butylamino)ethyl 2-methylprop-2-enoate is unique due to the presence of both the tert-butylamino and ester groups, which confer distinct chemical properties and reactivity. This makes it particularly useful in the synthesis of polymers and other chemical products .